Cas no 100485-12-9 (Runanine)

• Product Name: Runanine
• CAS No: 100485-12-9
• MF: C₂₁H₂₇NO₅
• MW: 373.4
• CID: 153256
• Update Time: 2024-11-04

Runanine Chemical and Physical Properties

Names and Identifiers

• Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy-17-methyl-
• (-)-Runanine
• 3a,9b-[1]Buteno-1H-benz[e]indole,hasubanan-6-one deriv.
• Runanine
• 8F53QG7MGA
• Q27270285
• CID 119026174

• Inchi： InChI=1S/C21H27NO5/c1-22-9-8-20-12-15(23)18(26-4)19(27-5)21(20,22)7-6-13-10-16(24-2)17(25-3)11-14(13)20/h10-11H,6-9,12H2,1-5H3/t20-,21+/m0/s1
• InChI Key： FFKKIUDOINNTGR-LEWJYISDSA-N
• SMILES：

Computed Properties

• Exact Mass: 373.189
• Monoisotopic Mass: 373.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 373.4
• XLogP3: 2.1
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids